Cas no 18855-52-2 (Tetraethyl dimethylaminomethylenediphosphonate 98%)

• Product Name: Tetraethyl dimethylaminomethylenediphosphonate 98%
• CAS No: 18855-52-2
• MF: C₁₁H₂₇NO₆P₂
• MW: 331.282705545425
• CID: 88006
• PubChem ID: 86795
• Update Time: 2025-05-24

Tetraethyl dimethylaminomethylenediphosphonate 98% Chemical and Physical Properties

Names and Identifiers

• Tetraethyl (dimethylaminomethylene)diphosphonate
• 1,1-bis(diethoxyphosphoryl)-N,N-dimethylmethanamine
• Dimethylaminomethanbisphosphonsaeuretetraethylester
• EINECS 242-627-4
• tetraethyl dimethylaminomethylene diphosphonate
• tetraethyldimethylaminomethylene bisphosphonate
• TETRAETHYL((DIMETHYLAMINO)METHYLENE)BISPHOSPHONATE
• Tetraethyl-[(dimethylamino)-methylene]-diphosphona
• (dimethylaminomethylene)diphosphonic acid tetraethyl ester
• [(Dimethylamino)methylene]bis(phosphonic acid diethyl) ester
• [(Dimethylamino)methylene]bis(phosphonic acid)tetraethyl ester
• Phosphonic acid, [(dimethylamino)methylene]bis-, tetraethyl ester
• TETRAETHYL DIMETHYLAMINOMETHYLENEDIPHOSPHONATE
• Tetraethyl dimethylaminomethylenediphosphonate 98%
• JEW2H4KL4P
• 18855-52-2
• FT-0720781
• SCHEMBL2786870
• Tetraethyl ((dimethylamino)methylene)bisphosphonate
• Phosphonic acid, P,P inverted exclamation marka-[(dimethylamino)methylene]bis-, P,P,P inverted exclamation marka,P inverted exclamation marka-tetraethyl ester
• tetraethyl (dimethylamino)methylenediphosphonate
• ?TETRAETHYL DIMETHYLAMINOMETHYLENEDIPHOSPHONATE
• DTXSID30172224
• Tetraethyl ((dimethylamino)methylene)bis(phosphonate)
• [(diethoxy-phosphoryl)-dimethylamino-methyl]-phosphonic acid diethyl ester
• Tetraethyl [(dimethylamino)methylene]diphosphonate
• Phosphonic acid, P,P'-[(dimethylamino)methylene]bis-, P,P,P',P'-tetraethyl ester
• NS00026176
• CS-0449059
• AKOS003599976
• 1,1-bis(diethoxyphosphoryl)-N,N-dimethyl-methanamine

• MDL： MFCD00015128
• Inchi： 1S/C11H27NO6P2/c1-7-15-19(13,16-8-2)11(12(5)6)20(14,17-9-3)18-10-4/h11H,7-10H2,1-6H3
• InChI Key： SQDDGOVNJMIFFT-UHFFFAOYSA-N
• SMILES： P(C(N(C)C)P(=O)(OCC)OCC)(=O)(OCC)OCC
• BRN： 1914890

Computed Properties

• Exact Mass: 331.13100
• Monoisotopic Mass: 331.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.3

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 1.136
• Boiling Point: 138-140°C 1mm
• Flash Point: 138-140°C/1mm
• Refractive Index: 1.4590
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 93.92000
• LogP: 3.36380
• Solubility: Uncertain

Tetraethyl dimethylaminomethylenediphosphonate 98% Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Tetraethyl dimethylaminomethylenediphosphonate 98%

Recent Advances in the Study of Tetraethyl Dimethylaminomethylenediphosphonate (CAS: 18855-52-2)

Tetraethyl dimethylaminomethylenediphosphonate (CAS: 18855-52-2) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have focused on its synthesis, characterization, and biological activities, particularly its role as a chelating agent and its interactions with metal ions. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and potential future applications in drug development and other biomedical fields.

The synthesis of Tetraethyl dimethylaminomethylenediphosphonate 98% has been optimized in recent years to achieve higher purity and yield. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structural integrity. Researchers have also explored its reactivity with various metal ions, such as calcium and magnesium, which is of particular interest for designing novel metal-chelating therapeutics. These studies have revealed that the compound exhibits strong binding affinity, making it a promising candidate for treating diseases associated with metal ion dysregulation.

In addition to its chelating properties, Tetraethyl dimethylaminomethylenediphosphonate has been investigated for its potential antimicrobial and anticancer activities. Preliminary in vitro studies have demonstrated its efficacy against certain bacterial strains and cancer cell lines, although the exact mechanisms of action remain under investigation. The compound's ability to modulate cellular signaling pathways and induce apoptosis in cancer cells has sparked interest in its development as a targeted therapy. Further preclinical studies are needed to evaluate its safety and efficacy in animal models.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Tetraethyl dimethylaminomethylenediphosphonate's molecular interactions. Density functional theory (DFT) calculations and molecular docking simulations have provided valuable insights into its binding modes with biological targets. These computational approaches, combined with experimental data, are expected to accelerate the rational design of derivatives with enhanced pharmacological properties.

Despite the promising findings, challenges remain in the clinical translation of Tetraethyl dimethylaminomethylenediphosphonate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Tetraethyl dimethylaminomethylenediphosphonate (CAS: 18855-52-2) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its unique properties and diverse applications underscore the importance of continued research in this area. Future studies should focus on optimizing its synthesis, elucidating its mechanisms of action, and exploring its potential in combination therapies. The insights gained from these efforts could pave the way for innovative treatments for a range of diseases.